(2E)-2-(1,3-benzothiazol-2-yl)-3-[(2-fluorophenyl)amino]prop-2-enenitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(2-fluoroanilino)prop-2-enenitrile
• InChI: InChI=1S/C16H10FN3S/c17-12-5-1-2-6-13(12)19-10-11(9-18)16-20-14-7-3-4-8-15(14)21-16/h1-8,10,19H/b11-10+
• InChI Key: JOTIAKAGDDWGTC-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=CNC3=CC=CC=C3F)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)/C(=C/NC3=CC=CC=C3F)/C#N
• Molecular Formula: C16H10FN3S
• Molecular Weight: 295.3 g/mol

Description

(2E)-2-(1,3-benzothiazol-2-yl)-3-[(2-fluorophenyl)amino]prop-2-enenitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly referred to as BF-1 and is a fluorescent probe that can be used to detect the presence of metal ions in biological systems. In

Scientific Research Applications

Synthesis and Chemical Properties

Benzothiazole derivatives, including those with amino and fluoro substitutions, are subjects of continuous interest due to their biological and chemical properties. Research has highlighted the preparation procedures, properties, and complex compounds of benzothiazole ligands, emphasizing their spectroscopic properties, structures, and biological and electrochemical activity (Boča, Jameson, & Linert, 2011). Modern approaches to the synthesis and transformations of these derivatives focus on biologically active and industrially demanded compounds, exploring green chemistry principles for their development (Zhilitskaya, Shainyan, & Yarosh, 2021).

Biological and Pharmacological Activity

Benzothiazole compounds exhibit a wide range of pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, and antitumor effects. They have been recognized for their potential as chemotherapeutic agents, especially 2-arylbenzothiazoles, which are under development for cancer treatment. This highlights the importance of benzothiazole derivatives in drug discovery and their structural simplicity, which facilitates the development of chemical libraries for new therapies (Kamal, Hussaini, & Malik, 2015).

Potential Therapeutic Applications

The structural activity relationship and the importance of benzothiazole derivatives in medicinal chemistry have been extensively reviewed, showcasing their variety of pharmacological activities. These compounds are considered crucial in the development of new therapeutic agents due to their anti-viral, anti-microbial, anti-allergic, anti-diabetic, anti-tumor, anti-inflammatory, and anti-cancer properties (Bhat & Belagali, 2020).

Anticancer and Antimicrobial Activities

Recent studies on structural modifications of benzothiazoles and their conjugate systems have identified them as promising chemotherapeutics. Their synthetic accessibility and biological profile are compelling for the design of new antitumor agents, demonstrating a need for further exploration into drug combinations and new generation drugs for cancer therapy (Ahmed et al., 2012).